N-(4-butylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3OS2/c1-3-4-8-16-10-12-17(13-11-16)22-19(25)14-26-21-23-20(24-27-21)18-9-6-5-7-15(18)2/h5-7,9-13H,3-4,8,14H2,1-2H3,(H,22,25)
• InChI Key: HEPREUXOHXQDPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3C
• Molecular Formula: C21H23N3OS2
• Molecular Weight: 397.6 g/mol

Description

“N-(4-butylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide” is a complex organic compound. It contains a thiadiazole ring, which is a type of heterocyclic compound. Thiadiazoles are known for their wide range of biological activities and are used in drug design.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiadiazole ring, along with butylphenyl and o-tolyl groups. The exact structure would depend on the positions of these groups on the thiadiazole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the thiadiazole ring, as well as the butylphenyl and o-tolyl groups. The thiadiazole ring is a part of many biologically active compounds and can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the thiadiazole ring) would all play a role.

Scientific Research Applications

Organic Electronics and Optoelectronics

The π-conjugated system within the thiadiazole ring makes N-(4-butylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide interesting for organic electronics. It could serve as a building block for organic semiconductors, light-emitting diodes (LEDs), or solar cells. Its electronic properties warrant further exploration.

These applications highlight the compound’s versatility and potential impact across diverse scientific domains. Keep in mind that ongoing research may uncover additional uses or refine existing ones.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a medicinal compound, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.